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Compound of Interest

Compound Name: 2-Methyl-4-(3-pyridyl)thiazole

CAS No.: 122845-35-6

Cat. No.: B2579936

Get Quote

This in-depth technical guide provides a comprehensive overview of the key spectroscopic data

for the heterocyclic compound 2-Methyl-4-(3-pyridyl)thiazole. Designed for researchers,

scientists, and professionals in drug development, this document delves into the Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data of the molecule.

The guide emphasizes not just the data itself, but the underlying principles and experimental

considerations that are crucial for accurate interpretation and application in a research context.

Introduction
2-Methyl-4-(3-pyridyl)thiazole is a heterocyclic compound of significant interest in medicinal

chemistry due to the prevalence of both the pyridine and thiazole moieties in pharmacologically

active molecules. Accurate structural elucidation and characterization are paramount for its

application in drug design and development. Spectroscopic techniques such as NMR, IR, and

MS are indispensable tools for confirming the molecular structure and purity of synthesized

compounds. This guide provides a detailed analysis of the expected and observed

spectroscopic data for this compound.
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The structural representation of 2-Methyl-4-(3-pyridyl)thiazole is fundamental to

understanding its spectroscopic properties. The molecule consists of a thiazole ring substituted

with a methyl group at the 2-position and a pyridine ring at the 4-position.

Caption: Molecular structure of 2-Methyl-4-(3-pyridyl)thiazole.

Mass Spectrometry (MS)
Mass spectrometry is a powerful analytical technique for determining the molecular weight and

elemental composition of a compound, as well as providing structural information through

fragmentation analysis.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
The following is a standard protocol for the GC-MS analysis of a small organic molecule like 2-
Methyl-4-(3-pyridyl)thiazole.

Sample Preparation: A dilute solution of the compound is prepared in a volatile organic

solvent (e.g., dichloromethane or methanol).

Injection: A small volume (typically 1 µL) of the sample solution is injected into the GC inlet,

which is heated to ensure rapid vaporization.

Chromatographic Separation: The vaporized sample is carried by an inert gas (e.g., helium)

through a capillary column. The column separates the components of the sample based on

their boiling points and interactions with the stationary phase.

Ionization: As the separated components elute from the column, they enter the mass

spectrometer's ion source. Electron ionization (EI) at 70 eV is a common method for small

molecules.[1]

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion

intensity versus m/z.
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Data Presentation: Mass Spectrum of 2-Methyl-4-(3-
pyridyl)thiazole
The mass spectrum of 2-Methyl-4-(3-pyridyl)thiazole shows a distinct molecular ion peak and

several characteristic fragment ions.[2]

m/z Relative Intensity (%) Proposed Fragment

176 100 [M]⁺ (Molecular Ion)

135 ~40 [M - CH₃CN]⁺

103 ~60 [C₅H₄N-C≡CH]⁺

91 ~30 [C₅H₄N-CH]⁺

Interpretation of Fragmentation
The fragmentation pattern provides valuable structural information. The molecular ion at m/z

176 confirms the molecular weight of the compound. The fragmentation of thiazole rings is

known to proceed through specific pathways.[3][4]

Caption: Proposed fragmentation pathway for 2-Methyl-4-(3-pyridyl)thiazole.

The base peak is the molecular ion, indicating a relatively stable structure. A significant

fragment at m/z 135 corresponds to the loss of acetonitrile (CH₃CN) from the molecular ion, a

characteristic fragmentation of methylthiazoles. Subsequent fragmentation of the pyridyl-

containing fragment leads to the ions observed at m/z 103 and 91.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic

molecules in solution. It provides detailed information about the carbon-hydrogen framework.

Experimental Protocol: ¹H and ¹³C NMR
The following is a general procedure for acquiring ¹H and ¹³C NMR spectra of a solid organic

compound.[5]
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Sample Preparation: Approximately 5-10 mg of the solid sample is dissolved in 0.5-0.7 mL of

a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

Instrumentation: The NMR tube is placed in the spectrometer's probe.

¹H NMR Acquisition: A standard one-pulse experiment is performed. Key parameters include

the spectral width, number of scans, and relaxation delay.

¹³C NMR Acquisition: A proton-decoupled ¹³C NMR spectrum is acquired. Due to the lower

natural abundance and smaller gyromagnetic ratio of ¹³C, a larger number of scans is

typically required.

Predicted ¹H NMR Data
While an experimental spectrum for this specific molecule is not readily available in the

literature, a predicted ¹H NMR spectrum can be derived based on the known chemical shifts of

similar structures.

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~2.7 s 3H -CH₃

~7.3-7.4 m 1H Pyridyl H-5

~7.5 s 1H Thiazole H-5

~8.2-8.3 m 1H Pyridyl H-4

~8.6 m 1H Pyridyl H-6

~9.1 s 1H Pyridyl H-2

Predicted ¹³C NMR Data
Similarly, the ¹³C NMR chemical shifts can be predicted.[6]
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Chemical Shift (δ, ppm) Assignment

~19 -CH₃

~118 Thiazole C-5

~123 Pyridyl C-5

~133 Pyridyl C-3

~134 Pyridyl C-4

~148 Pyridyl C-6

~150 Pyridyl C-2

~152 Thiazole C-4

~166 Thiazole C-2

Interpretation of Predicted NMR Data
¹H NMR: The methyl group is expected to appear as a singlet around 2.7 ppm. The protons

on the pyridine ring will show characteristic splitting patterns and chemical shifts depending

on their position relative to the nitrogen atom. The proton on the thiazole ring is expected to

be a singlet in the aromatic region.

¹³C NMR: The carbon of the methyl group will be found at a high field (low ppm). The

carbons of the thiazole and pyridine rings will appear in the aromatic region, with the carbons

closer to the electronegative nitrogen and sulfur atoms being shifted further downfield.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation, which excites molecular vibrations.[7]

Experimental Protocol: Solid Sample IR
For a solid sample, the thin-film or KBr pellet method is commonly used.[8][9]
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Thin-Film Method: A small amount of the solid is dissolved in a volatile solvent (e.g.,

methylene chloride). A drop of this solution is placed on a salt plate (e.g., NaCl or KBr). The

solvent is allowed to evaporate, leaving a thin film of the compound on the plate.[8]

KBr Pellet Method: A small amount of the sample (1-2 mg) is finely ground with anhydrous

potassium bromide (KBr, ~100 mg). The mixture is then pressed under high pressure to form

a transparent pellet.

Spectral Acquisition: The plate or pellet is placed in the IR spectrometer, and the spectrum is

recorded.

Predicted IR Data
The expected characteristic IR absorption bands for 2-Methyl-4-(3-pyridyl)thiazole are based

on the functional groups present in its structure.[10][11]

Wavenumber (cm⁻¹) Intensity Vibration

3100-3000 Medium-Weak Aromatic C-H Stretch

2950-2850 Weak Methyl C-H Stretch

~1600-1450 Medium-Strong
C=C and C=N Ring Stretching

(Pyridine and Thiazole)

~1450 Medium Methyl C-H Bend

~1200-1000 Medium In-plane C-H Bending

~900-650 Strong Out-of-plane C-H Bending

Interpretation of Predicted IR Data
The IR spectrum is expected to be dominated by absorptions corresponding to the aromatic

rings and the methyl group. The C=C and C=N stretching vibrations of the pyridine and thiazole

rings will give rise to a series of bands in the 1600-1450 cm⁻¹ region. The C-H stretching

vibrations of the aromatic rings and the methyl group will appear above and below 3000 cm⁻¹,

respectively. The fingerprint region (below 1500 cm⁻¹) will contain a complex pattern of bands

that is unique to the molecule.
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Conclusion
The spectroscopic data presented in this guide provide a comprehensive profile of 2-Methyl-4-
(3-pyridyl)thiazole. The mass spectrum confirms the molecular weight and offers insight into

its fragmentation pathways. While experimental NMR and IR spectra are not widely published,

the predicted data, based on sound chemical principles and data from related compounds, offer

a reliable reference for researchers. The detailed experimental protocols provide a framework

for obtaining high-quality spectroscopic data for this and similar compounds, ensuring the

scientific integrity of future research.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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